Cas no 1248548-03-9 ([2-(Trifluoromethyl)furan-3-yl]methanamine)

[2-(Trifluoromethyl)furan-3-yl]methanamine structure
1248548-03-9 structure
Product Name:[2-(Trifluoromethyl)furan-3-yl]methanamine
CAS No:1248548-03-9
MF:C6H6F3NO
MW:165.11315202713
CID:5764318
PubChem ID:102533930
Update Time:2023-12-26

[2-(Trifluoromethyl)furan-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • 1248548-03-9
    • EN300-7702089
    • [2-(trifluoromethyl)furan-3-yl]methanamine
    • SCHEMBL22893863
    • C-(2-Trifluoromethyl-furan-3-yl)-methylamine
    • 3-Furanmethanamine, 2-(trifluoromethyl)-
    • [2-(Trifluoromethyl)furan-3-yl]methanamine
    • Inchi: 1S/C6H6F3NO/c7-6(8,9)5-4(3-10)1-2-11-5/h1-2H,3,10H2
    • InChI Key: YCIJYBWFWMHNLD-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C=CO1)CN)(F)F

Computed Properties

  • Exact Mass: 165.04014830g/mol
  • Monoisotopic Mass: 165.04014830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 1.313±0.06 g/cm3(Predicted)
  • Boiling Point: 154.9±35.0 °C(Predicted)
  • pka: 8.14±0.29(Predicted)

[2-(Trifluoromethyl)furan-3-yl]methanamine Pricemore >>

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1248548-03-9 95%
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Enamine
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1248548-03-9 95%
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